Cas no 2107486-07-5 (1-Propanone, 1-(3S)-3-pyrrolidinyl-)

• Product Name: 1-Propanone, 1-(3S)-3-pyrrolidinyl-
• CAS No: 2107486-07-5
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5292634
• Update Time: 2025-10-21

1-Propanone, 1-(3S)-3-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3S)-3-pyrrolidinyl-

• Inchi： 1S/C7H13NO/c1-2-7(9)6-3-4-8-5-6/h6,8H,2-5H2,1H3/t6-/m0/s1
• InChI Key： XKMGAZZTZOOPKU-LURJTMIESA-N
• SMILES： C([C@H]1CCNC1)(=O)CC

Additional information on 1-Propanone, 1-(3S)-3-pyrrolidinyl-

1-Propanone, 1-(3S)-3-pyrrolidinyl- (CAS No. 2107486-07-5): A Comprehensive Overview

1-Propanone, 1-(3S)-3-pyrrolidinyl- (CAS No. 2107486-07-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-Propanone, 1-(3S)-3-pyrrolidinyl- consists of a propanone moiety attached to a chiral pyrrolidine ring. The presence of the chiral center at the 3-position of the pyrrolidine ring imparts enantiomeric specificity to the molecule, which is crucial for its biological activity. The enantiomeric purity of this compound is often a key consideration in its synthesis and application.

Recent studies have highlighted the potential therapeutic applications of 1-Propanone, 1-(3S)-3-pyrrolidinyl-. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases.

In addition to its anti-inflammatory effects, 1-Propanone, 1-(3S)-3-pyrrolidinyl- has also been investigated for its neuroprotective properties. A study published in the European Journal of Pharmacology reported that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism of action involves the modulation of intracellular signaling pathways, such as the activation of Nrf2 and the inhibition of NF-κB.

The synthesis of 1-Propanone, 1-(3S)-3-pyrrolidinyl- has been optimized using modern synthetic methods to ensure high yields and enantiomeric purity. One common approach involves the asymmetric hydrogenation of a suitable prochiral precursor followed by selective functionalization steps. These synthetic strategies not only enhance the efficiency of the process but also reduce the environmental impact by minimizing waste generation.

The pharmacokinetic properties of 1-Propanone, 1-(3S)-3-pyrrolidinyl- have been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a moderate half-life, which suggests that it could be administered as a once-daily dose in clinical settings.

Clinical trials are currently underway to assess the safety and efficacy of 1-Propanone, 1-(3S)-3-pyrrolidinyl- in various therapeutic indications. Early-phase trials have demonstrated that the compound is well-tolerated by patients with minimal adverse effects. These findings are promising and warrant further investigation in larger patient populations.

In conclusion, 1-Propanone, 1-(3S)-3-pyrrolidinyl- (CAS No. 2107486-07-5) is a promising chiral compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.